Cas no 1211525-91-5 (3-Pyridinamine, 5-methoxy-6-methyl-)

• Product Name: 3-Pyridinamine, 5-methoxy-6-methyl-
• CAS No: 1211525-91-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4685899
• Update Time: 2025-06-12

3-Pyridinamine, 5-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-methoxy-2-methylpyridine
• 3-Pyridinamine, 5-methoxy-6-methyl-
• XKQVGVFHOZRDTM-UHFFFAOYSA-N
• 5-methoxy-6-methylpyridin-3-amine

• Inchi： 1S/C7H10N2O/c1-5-7(10-2)3-6(8)4-9-5/h3-4H,8H2,1-2H3
• InChI Key： XKQVGVFHOZRDTM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CN=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Pyridinamine, 5-methoxy-6-methyl-

3-Pyridinamine, 5-methoxy-6-methyl- (CAS No. 1211525-91-5): A Comprehensive Overview

3-Pyridinamine, 5-methoxy-6-methyl- (CAS No. 1211525-91-5) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its pyridine core and substituent groups, holds promise in various biochemical applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Pyridinamine, 5-methoxy-6-methyl-, features a pyridine ring substituted with an amine group at the 3-position, a methoxy group at the 5-position, and a methyl group at the 6-position. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, facilitating diverse chemical transformations that are crucial for drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their broad spectrum of biological activities. Among these, pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The compound 3-Pyridinamine, 5-methoxy-6-methyl-, with its well-defined structural motifs, has emerged as a key intermediate in the synthesis of several bioactive molecules.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors, which are widely used in oncology to target specific signaling pathways involved in cancer progression. The pyridine core serves as a scaffold that can be modified to enhance binding affinity to target proteins. For instance, studies have demonstrated that modifications at the 3-position of the pyridine ring can significantly influence the potency and selectivity of kinase inhibitors. The 5-methoxy and 6-methyl substituents further contribute to optimizing pharmacokinetic properties, ensuring better drug absorption and reduced toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-Pyridinamine, 5-methoxy-6-methyl-, with high accuracy. Molecular docking simulations have been instrumental in identifying potential drug candidates by evaluating their binding interactions with biological targets. These computational approaches have not only accelerated the drug discovery process but also provided insights into the structural requirements for optimal activity. The integration of experimental data with computational models has been particularly effective in refining lead compounds for further development.

The synthesis of 3-Pyridinamine, 5-methoxy-6-methyl-, involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Researchers have developed efficient synthetic routes that leverage transition metal catalysis and asymmetric transformations to achieve high yields and enantioselectivity. These advances have not only improved the accessibility of the compound but also paved the way for exploring its potential in other areas such as material science and agrochemicals.

Another area where this compound has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel therapeutic strategies. Pyridine derivatives have been identified as effective scaffolds for designing antimicrobial compounds due to their ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The structural features of 3-Pyridinamine, 5-methoxy-6-methyl-, particularly its amine group and methoxy-substituted ring, make it a suitable candidate for further derivatization into potent antimicrobial agents.

The role of this compound in neurological research is also noteworthy. Pyridine-based molecules have been investigated for their potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors makes them attractive candidates for drug development. Preliminary studies on derivatives of 3-Pyridinamine, 5-methoxy-6-methyl-, have shown promising results in modulating neurotransmitter activity and protecting against neurotoxicity.

In conclusion, 3-Pyridinamine, 5-methoxy-6-methyl- (CAS No. 1211525-91-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. Advances in synthetic chemistry, computational modeling, and biological assays continue to enhance our understanding and utilization of this compound. As research progresses, it is anticipated that new applications will emerge, further solidifying its importance in medicinal chemistry.